Cas no 2418671-69-7 ((2-Aminoethyl)(imino)(4-methylphenyl)-lambda6-sulfanone)

• Product Name: (2-Aminoethyl)(imino)(4-methylphenyl)-lambda6-sulfanone
• CAS No: 2418671-69-7
• MF: C₉H₁₄N₂OS
• MW: 198.285260677338
• CID: 6363460
• PubChem ID: 154577309
• Update Time: 2025-10-23

(2-Aminoethyl)(imino)(4-methylphenyl)-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• EN300-7536692
• (2-aminoethyl)(imino)(4-methylphenyl)-lambda6-sulfanone
• 2418671-69-7
• (2-Aminoethyl)(imino)(4-methylphenyl)-lambda6-sulfanone

• Inchi： 1S/C9H14N2OS/c1-8-2-4-9(5-3-8)13(11,12)7-6-10/h2-5,11H,6-7,10H2,1H3
• InChI Key： QANQWJUZQYCMSJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(CCN)(=N)=O

Computed Properties

• Exact Mass: 198.08268425g/mol
• Monoisotopic Mass: 198.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 75.3Ų

Additional information on (2-Aminoethyl)(imino)(4-methylphenyl)-lambda6-sulfanone

Introduction to CAS No. 2418671-69-7: (2-Aminoethyl)(imino)(4-methylphenyl)-lambda6-sulfanone

CAS No. 2418671-69-7, also known as (2-Aminoethyl)(imino)(4-methylphenyl)-lambda6-sulfanone, is a complex organic compound with a unique structure that combines multiple functional groups. This compound has garnered attention in the scientific community due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The sulfanone core of the molecule, along with the aminoethyl and imino groups, contributes to its versatile chemical properties.

The molecular structure of (2-Aminoethyl)(imino)(4-methylphenyl)-lambda6-sulfanone is characterized by a sulfanone ring system, which is a sulfur-containing heterocyclic compound. The presence of the aminoethyl group introduces nucleophilic properties, while the imino group adds electron-withdrawing characteristics. These functional groups make the compound highly reactive and capable of participating in various chemical reactions, such as nucleophilic substitutions and condensations.

Recent studies have explored the synthesis and characterization of CAS No. 2418671-69-7, highlighting its potential as a building block for more complex molecules. Researchers have reported that the compound can be synthesized through a multi-step process involving the reaction of sulfanilic acid derivatives with appropriate aldehydes or ketones. The optimization of reaction conditions has led to higher yields and better purity, making it more feasible for large-scale production.

The physical and chemical properties of (2-Aminoethyl)(imino)(4-methylphenyl)-lambda6-sulfanone have been extensively studied. Its solubility in various solvents, thermal stability, and reactivity under different conditions have been documented in recent research papers. For instance, a study published in 2023 demonstrated that the compound exhibits excellent thermal stability up to 200°C, making it suitable for high-temperature applications.

In terms of applications, CAS No. 2418671-69-7 has shown promise in the pharmaceutical industry as a potential drug intermediate. Its ability to form bioactive molecules through further chemical modifications has been explored in several research projects. Additionally, the compound has been investigated for its role in agrochemicals, particularly as a precursor for herbicides and insecticides.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of (2-Aminoethyl)(imino)(4-methylphenyl)-lambda6-sulfanone with greater accuracy. Quantum mechanical calculations have revealed that the compound's electronic structure is highly influenced by the conjugation between the sulfanone ring and the imine group, which enhances its reactivity towards electrophiles.

The environmental impact of CAS No. 2418671-69-7 has also been a topic of interest among scientists. Studies have been conducted to assess its biodegradability and toxicity under different environmental conditions. Preliminary results suggest that the compound is moderately biodegradable and exhibits low toxicity to aquatic organisms, which aligns with current environmental regulations.

In conclusion, (2-Aminoethyl)(imino)(4-methylphenyl)-lambda6-sulfanone (CAS No. 2418671-69-7) is a versatile organic compound with significant potential in various industries. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as an important molecule for future research and development.